2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl]-5-(2-methylprop-2-enoxy)phenol
• InChI: InChI=1S/C22H23N3O4/c1-13(2)12-29-15-6-7-16(18(26)10-15)21-17(11-24-22(23)25-21)14-5-8-19(27-3)20(9-14)28-4/h5-11,26H,1,12H2,2-4H3,(H2,23,24,25)
• InChI Key: NDPYHEXUIJTPPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC(=C(C=C1)C2=NC(=NC=C2C3=CC(=C(C=C3)OC)OC)N)O
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol, also known as CEP-33779, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Scientific Research Applications

• Investigating Environmental Exposures and Health Outcomes : Studies have explored the associations between urinary concentrations of phenols, parabens, and other environmental chemicals with markers of oxidative stress and inflammation among pregnant women, highlighting the relevance of researching chemical exposures in relation to adverse health outcomes (Watkins et al., 2015). Such research underscores the importance of investigating the environmental persistence and biological impacts of various phenolic compounds, including the compound of interest, particularly concerning reproductive health and developmental effects.

• Endocrine Disruption and Carcinogenic Potential : The identification and characterization of heterocyclic amines and other phenolic compounds in human plasma suggest a potential for endocrine-disrupting effects and carcinogenicity, as seen in studies identifying various phenolic halogenated pollutants (Hovander et al., 2002). Research into the specific chemical structure and biological activity of 2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol could contribute valuable data on its potential endocrine-disrupting properties or carcinogenic risks.

• Biomonitoring and Exposure Assessment : The development and application of biomarkers for exposure to environmental chemicals, including phenols and heterocyclic amines, are critical for assessing human exposure and understanding the health implications of such exposures. Studies on urinary biomarkers and the association with oxidative stress provide a framework for evaluating the exposure to and the metabolic processing of complex chemical compounds (Asimakopoulos et al., 2016). Research into the metabolism and excretion patterns of the compound could enhance understanding of its bioavailability and potential health risks.

• Exploring Mechanisms of Toxicity and Metabolism : The metabolism of carcinogenic heterocyclic amines by intestinal bacteria, as evidenced by the formation of specific metabolites following consumption of cooked meats, highlights the intricate interplay between diet, microbial metabolism, and toxicological outcomes (Vanhaecke et al., 2008). Investigating the metabolic pathways and microbial interactions of 2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol could reveal novel insights into its toxicity and potential health effects.